Cas no 956568-52-8 (6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
• CAS No: 956568-52-8
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD08444474
• CID: 69672
• PubChem ID: 16227368
• Update Time: 2024-10-25

6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(1H-Pyrazol-1-yl)nicotinonitrile
• 6-(1H-Pyrazol-1-yl)-3-pyridinecarbonitrile
• 6-pyrazol-1-ylpyridine-3-carbonitrile
• 6-(1H-Pyrazol-1-yl)-3-pyridinecarbonitrile (ACI)
• AC-28099
• AS-61868
• EN300-25697
• 6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
• MFCD08444474
• 956568-52-8
• 6-(PYRAZOL-1-YL)PYRIDINE-3-CARBONITRILE
• DB-058197
• CS-0168319
• Z216309416
• DTXSID80585406
• F8881-7574
• AKOS000198142

• MDL： MFCD08444474
• Inchi： 1S/C9H6N4/c10-6-8-2-3-9(11-7-8)13-5-1-4-12-13/h1-5,7H
• InChI Key： JIVJRKSMKHGTLT-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(N2C=CC=N2)=NC=1

Computed Properties

• Exact Mass: 170.05900
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 336.437℃ at 760 mmHg
• Flash Point: 157.272°C
• Refractive Index: 1.663
• PSA: 54.50000
• LogP: 1.13898

6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 3/9-36/37